Cas no 2098122-46-2 (1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 2098122-46-2
• MF: C₇H₉N₇O
• MW: 207.192659139633
• CID: 4772095
• Update Time: 2025-10-15

1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• 1-(3-azidoazetidin-1-yl)-2-(1,2,4-triazol-1-yl)ethanone
• 1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Inchi： 1S/C7H9N7O/c8-12-11-6-1-13(2-6)7(15)3-14-5-9-4-10-14/h4-6H,1-3H2
• InChI Key： VRKRVANTOMUDRP-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC=N1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 207.08685794 g/mol
• Monoisotopic Mass: 207.08685794 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.4
• Molecular Weight: 207.19

Additional information on 1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Introduction to 1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 2098122-46-2)

1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and its assigned CAS No. 2098122-46-2, represents a fascinating intersection of azetidine and triazole moieties, which are well-known for their diverse pharmacological properties. The presence of both azido and triazole functional groups in its molecular framework suggests potential applications in the development of novel therapeutic agents, particularly in the realms of antimicrobial, anti-inflammatory, and anticancer drug discovery.

The compound’s structure consists of an ethanone core linked to a 3-azidoazetidinyl group and a 1H-1,2,4-triazolyl moiety. This arrangement creates a versatile scaffold that can be further modified to explore various biological activities. The azido group is particularly noteworthy due to its reactivity, which allows for facile functionalization through azide chemistry. This reactivity has been exploited in recent years to develop click chemistry approaches, enabling the rapid construction of complex molecular architectures. In contrast, the triazole ring is known for its stability and its ability to participate in hydrogen bonding interactions, making it a valuable component in drug design for improving binding affinity and pharmacokinetic properties.

Recent advancements in synthetic methodologies have made it possible to access increasingly complex molecular structures with high precision. The synthesis of 1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one exemplifies these capabilities. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of heterocyclic rings into organic molecules. For instance, palladium-catalyzed reactions have been employed to form the triazole ring from terminal alkynes or azides, while copper-mediated processes have been utilized to construct the azetidine core. These methods not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry.

The potential biological significance of this compound has been explored through computational modeling and experimental screening. Molecular docking studies have suggested that the interaction between the triazole moiety and biological targets such as enzymes or receptors may be critical for therapeutic activity. Additionally, the presence of an azido group provides a handle for further derivatization using strain-promoted azide alkyne cycloaddition (SPAAC), a powerful tool for constructing cyclic compounds with high yields and selectivity. Such modifications could lead to the development of novel analogs with enhanced efficacy or improved pharmacological profiles.

In the context of drug discovery, the integration of multiple heterocyclic systems into a single molecule often leads to synergistic effects that enhance biological activity. The combination of an azetidine ring with a triazole moiety has been observed in several lead compounds that exhibit promising pharmacological properties. For example, derivatives containing both these structural elements have shown activity against various pathogens and cancer cell lines in preclinical studies. The unique electronic properties of these heterocycles contribute to their ability to modulate biological pathways by interacting with key molecular targets.

The synthesis and characterization of 1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one also highlight the importance of spectroscopic techniques in understanding molecular structure-function relationships. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the connectivity and conformational preferences of this compound. Additionally, mass spectrometry (MS) has provided insights into its fragmentation patterns, which are essential for structural elucidation and purity assessment. These analytical methods are critical for ensuring that synthetic intermediates and final products meet the stringent requirements for further biological evaluation.

Future research directions may focus on exploring the pharmacological potential of this compound through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). By leveraging computational tools such as molecular dynamics simulations or quantum mechanical calculations, researchers can gain deeper insights into how this molecule interacts with biological targets at an atomic level. Such studies could guide the development of optimized derivatives with improved binding affinity and reduced off-target effects.

The versatility of CAS No. 2098122-46-2, represented by its dual functionality from both azetidine and triazole moieties, positions it as a valuable building block in medicinal chemistry. Its reactivity allows for diverse chemical transformations that can be tailored to specific biological needs. Whether used as a starting material for library synthesis or as part of a targeted approach to discover new therapeutics, this compound exemplifies how innovative molecular design can drive progress in drug development.

In conclusion,1-(3-Azidoazetidin-1-yl)-2-(1H-1,2,4-triazol-1-y)ethanone is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for exploring novel therapeutic strategies across multiple disease areas. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,CAS No 20981224652 will undoubtedly play an important role in shaping future advances in medicinal chemistry.